BENGHE Foundational & Exploratory

Check Availability & Pricing

6-TRITC: An In-depth Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-TRITC

Cat. No.: B149068

Introduction: Tetramethylrhodamine-6-isothiocyanate (6-TRITC) is a prominent member of the
rhodamine family of fluorescent dyes. Characterized by its bright orange-red fluorescence, 6-
TRITC is an indispensable tool in a myriad of biological and biomedical research applications.
Its utility stems from the isothiocyanate reactive group, which allows for stable covalent labeling
of biomolecules. This guide provides a comprehensive overview of the chemical properties,
applications, and relevant protocols for the effective use of 6-TRITC in a research setting.

Core Chemical and Physical Properties

6-TRITC is an amine-reactive derivative of tetramethylrhodamine. The "6" isomer specifies the
position of the isothiocyanate group on the pendant phenyl ring. It is often sold as a mixture
with its 5-isomer, as their spectral properties are nearly identical.[1] The dye is typically a dark
red powder.[1]

Quantitative Data Summary

The key physicochemical and spectral properties of 6-TRITC are summarized in the table
below. It is important to note that spectral characteristics can be influenced by environmental
factors such as the solvent, pH, and the nature of the conjugated biomolecule.[1]
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Property Value Notes

Molecular Formula C25H21N303S [2]

Molecular Weight 443.52 g/mol [3]

CAS Number 80724-20-5 [2]

Excitation Maximum (Aex) 544 - 560 nm Varies with solvent.[4][5]
Emission Maximum (Aem) 572 - 590 nm Varies with solvent.[4][5]

Molar Extinction Coefficient (g)

> 80,000 M—icm1

In Methanol

Fluorescence Quantum Yield

(®f)

Not widely reported; generally
high

Rhodamine dyes are known
for high quantum yields.[4] The
related compound, 6-TAMRA,
has a reported quantum yield
of approximately 0.1 in
standard conditions, which is

considered highly fluorescent.

[6]

Soluble in DMSO, DMF,

Solubilit 2][4
Y methanol, ethanol (2]
Appearance Dark red powder [4]
2-8°C, desiccated, protected
Storage [2]

from light

Chemical Structure and Reactivity

The foundational utility of 6-TRITC lies in the reactivity of its isothiocyanate (-N=C=S) functional

group. This group readily reacts with primary amines, such as the e-amino group of lysine

residues in proteins, under mild alkaline conditions (pH 8.0-9.0) to form a stable thiourea

linkage.[1] This covalent conjugation is the cornerstone of its application as a fluorescent label

for proteins, antibodies, and other amine-containing biomolecules.
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Antibody Labeling and Detection Workflow

Prepare Antibody Prepare 6-TRITC

(in amine-free buffer) (2 mg/mL in DMSO)

Conjugation Reaction
(1-2h, RT, dark)

Purification
(Gel Filtration)

TRITC-labeled Antibody

Incubate with Sample

Wash Unbound Antibody

Chemical Structure of 6-TRITC

Fluorescence Microscopy

Data Analysis
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Fluorescence Signaling Pathway

Excitation Light
(~555 nm)

Absorption

6-TRITC
(Ground State)

luorescence

6-TRITC*
(Excited State)

Emitted Photon
(~580 nm)

Detector
(Microscope/Cytometer)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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